Cas no 64451-89-4 (6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid)

6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid structure
64451-89-4 structure
Product Name:6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid
CAS No:64451-89-4
MF:C12H16N2O6S
MW:316.330242156982
CID:2792065
PubChem ID:1594293
Update Time:2025-04-21

6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 6-{[(2-nitrophenyl)sulfonyl]amino}hexanoic acid
    • STL306759
    • AG-690/12477715
    • AKOS002169029
    • Hexanoic acid, 6-[[(2-nitrophenyl)sulfonyl]amino]-
    • Z45511725
    • 64451-89-4
    • DTXSID70364560
    • 6-[({2-nitrophenyl}sulfonyl)amino]hexanoic acid
    • 6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid
    • Inchi: 1S/C12H16N2O6S/c15-12(16)8-2-1-5-9-13-21(19,20)11-7-4-3-6-10(11)14(17)18/h3-4,6-7,13H,1-2,5,8-9H2,(H,15,16)
    • InChI Key: OLZMEKXMURAPSJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(NCCCCCC(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 316.07290741Da
  • Monoisotopic Mass: 316.07290741Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 138Ų
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk